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Compound of Interest

Compound Name: Ethylidene diacetate

Cat. No.: B166149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylidene diacetate (CAS 542-10-9), also known as 1,1-diacetoxyethane, is an organic

compound with the chemical formula C6H10O4.[1][2] It is a colorless liquid characterized by a

sweet, fruity odor.[1][3] This document provides a comprehensive technical overview of

ethylidene diacetate, including its physicochemical properties, synthesis methodologies, key

chemical reactions, and applications, with a particular focus on its role as a versatile

intermediate in chemical synthesis. Safety and toxicological data are also presented. The

information is intended for professionals in research, chemical synthesis, and drug

development.

Chemical and Physical Properties
Ethylidene diacetate is an acetate ester that is slightly soluble in water and miscible with

alcohol.[1][3] It is recognized for its utility as a solvent and as a key intermediate in the

production of other valuable organic compounds.[1][4]

Table 1: Physicochemical Properties of Ethylidene Diacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b166149?utm_src=pdf-interest
https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://cymitquimica.com/cas/542-10-9/
https://en.wikipedia.org/wiki/Ethylidene_diacetate
https://cymitquimica.com/cas/542-10-9/
https://www.drugfuture.com/chemdata/ethylidene-diacetate.html
https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://cymitquimica.com/cas/542-10-9/
https://www.drugfuture.com/chemdata/ethylidene-diacetate.html
https://cymitquimica.com/cas/542-10-9/
https://wap.guidechem.com/encyclopedia/ethylidene-diacetate-dic67365.html
https://www.benchchem.com/product/b166149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 542-10-9 [1][2][4]

IUPAC Name Ethane-1,1-diyl diacetate [2]

Synonyms
1,1-Diacetoxyethane, 1,1-

Ethanediol diacetate
[2]

Molecular Formula C6H10O4 [1][2]

Molecular Weight 146.14 g/mol [2][5]

Appearance Colorless liquid [1][2]

Odor Sweet, fruity [1][3]

Density 1.07 g/cm³ [2][4]

Melting Point 18.9 °C (66.0 °F; 292.0 K) [2]

Boiling Point
167–169 °C (333–336 °F;

440–442 K)
[2]

Flash Point 68 °C (154 °F) [6]

Water Solubility
Slightly soluble (4.11 x 10^4

mg/L at 25°C, est.)
[3][7]

Table 2: Spectroscopic Data Identifiers

Spectroscopic Data Reference

1H NMR [8]

Mass Spectrum (GC) [9]

Synthesis and Experimental Protocols
Ethylidene diacetate can be synthesized through several routes. The most common industrial

method involves the reaction of acetaldehyde with acetic anhydride.[2][10] Alternative methods

starting from methyl acetate or dimethyl ether have also been developed.[11][12][13]
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Synthesis from Acetaldehyde and Acetic Anhydride
This is a major industrial route for producing ethylidene diacetate.[2] The reaction is typically

catalyzed by a Lewis acid, such as ferric chloride.[2][10]

Experimental Protocol:

While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be

described as follows:

To a stirred solution of acetic anhydride, slowly add acetaldehyde in the presence of a

catalytic amount of ferric chloride.

The reaction is exothermic and may require cooling to maintain a controlled temperature.

The reaction mixture is stirred until completion, which can be monitored by techniques such

as gas chromatography (GC).

Upon completion, the catalyst is neutralized or removed.

The product, ethylidene diacetate, is then purified by fractional distillation.

Logical Relationship: Synthesis from Acetaldehyde

Acetaldehyde
(CH₃CHO)

Ethylidene Diacetate
((CH₃CO₂)₂CHCH₃)

Acetic Anhydride
((CH₃CO)₂O)

Ferric Chloride
(FeCl₃)
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Caption: Synthesis of Ethylidene Diacetate from Acetaldehyde.

Synthesis from Methyl Acetate and/or Dimethyl Ether
An alternative synthesis route involves the carbonylation of methyl acetate or dimethyl ether in

the presence of hydrogen.[13] This process utilizes a co-catalyst system, such as

molybdenum-nickel or tungsten-nickel, along with an iodide promoter.[11][13]

Experimental Protocol (Based on Patent Literature):

This process is typically carried out under high pressure and temperature in a suitable reactor.

A reactor is charged with methyl acetate and/or dimethyl ether, a molybdenum-nickel or

tungsten-nickel co-catalyst, an iodide source (e.g., methyl iodide), and an organophosphorus

or organonitrogen promoter.[11][13]

The reactor is pressurized with a mixture of carbon monoxide and hydrogen.[11]

The reaction is heated to a temperature in the range of 50°C to 200°C and maintained for a

period of 1 to 20 hours.[12]

After the reaction period, the reactor is cooled, and the pressure is released.

The product mixture is analyzed, and ethylidene diacetate is separated and purified,

typically by distillation.

Chemical Reactions and Applications
Ethylidene diacetate is a valuable intermediate due to its specific reactivity. Its primary

applications are in the production of other chemicals and as a specialized solvent.[1][4]

Production of Vinyl Acetate
A significant application of ethylidene diacetate is its conversion to vinyl acetate, a key

monomer in the production of polymers like polyvinyl acetate (PVA).[2][10] This conversion is

achieved through the thermal elimination of acetic acid.[2][10]

Reaction Workflow: Conversion to Vinyl Acetate
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Ethylidene Diacetate Thermal Elimination
(Pyrolysis)

Vinyl Acetate

Acetic Acid

Click to download full resolution via product page

Caption: Conversion of Ethylidene Diacetate to Vinyl Acetate.

Hydrolysis
Under acidic conditions, ethylidene diacetate can be hydrolyzed back to acetaldehyde and

acetic anhydride.[10]

Applications in Pharmaceutical and Chemical Industries
Ethylidene diacetate serves as an intermediate in the synthesis of pharmaceuticals and other

fine chemicals.[4][14] Its reactivity allows it to be a building block for more complex organic

molecules.[14] It is also used in the flavor and fragrance industry to impart a fruity aroma.[4]

Additionally, it has been cited for use as an agricultural fungicide.[3]

Safety and Toxicology
The toxicological properties of ethylidene diacetate have not been fully investigated.[6][15] It

is considered a combustible liquid and may cause irritation to the eyes, skin, and respiratory

tract.[6] Ingestion may lead to gastrointestinal irritation.[6] Standard laboratory safety

precautions, including the use of personal protective equipment and working in a well-

ventilated area, should be observed when handling this compound.[1][6]

Table 3: Safety and Handling Information
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Parameter Information Reference(s)

Eye Irritation

May cause irritation, chemical

conjunctivitis, and corneal

damage.

[6]

Skin Irritation
May cause irritation and

dermatitis.
[6]

Inhalation Hazard

May cause respiratory tract

irritation. High concentrations

may lead to CNS depression.

[6]

Ingestion Hazard

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.

[6]

Handling

Use in a well-ventilated area.

Avoid contact with eyes, skin,

and clothing. Keep away from

heat, sparks, and flame.

[6]

First Aid (Eyes)
Flush with plenty of water for at

least 15 minutes.
[6]

First Aid (Skin)

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing.

[6]

First Aid (Inhalation) Remove to fresh air. [6]

First Aid (Ingestion)

Do NOT induce vomiting. If

conscious, rinse mouth and

drink 2-4 cupfuls of milk or

water.

[6]

Potential in Drug Development
Currently, the primary role of ethylidene diacetate in drug development is as a chemical

intermediate.[14] There is limited information on its direct biological activity. However, the study
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of related diacetate-containing compounds provides a rationale for its potential use in prodrug

strategies. For instance, 3,4-diacetoxy benzylidene diacetate acts as a prodrug for

protocatechualdehyde, which has shown anti-inflammatory effects by inhibiting IL-1 production.

[16] This suggests that the diacetate moiety can be used to mask functional groups in a parent

drug molecule, potentially improving its stability or pharmacokinetic properties. Further

research would be needed to explore the utility of the ethylidene diacetate scaffold in such

applications.

Logical Relationship: Potential Prodrug Application

Hypothetical Prodrug Concept

In Vivo

Ethylidene Diacetate Scaffold
(as a carrier)

Prodrug
(Conjugate)

Linkage

Active Drug Molecule
(with functional group)

Linkage

Metabolic Hydrolysis
(e.g., by esterases)

Released Active Drug Byproducts
(e.g., Acetaldehyde, Acetic Acid)

Click to download full resolution via product page

Caption: Hypothetical Prodrug Strategy Using a Diacetate Scaffold.

Conclusion
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Ethylidene diacetate is a versatile chemical intermediate with well-established roles in

industrial chemistry, particularly as a precursor to vinyl acetate. Its straightforward synthesis

and specific reactivity make it a valuable compound for organic synthesis. While its direct

biological applications are not well-documented, its structure suggests potential for exploration

in areas such as prodrug design. This guide provides a foundational understanding of its

properties, synthesis, and applications for researchers and professionals in the chemical and

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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